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Compound of Interest

Compound Name: Boc-Ser-Otbu

Cat. No.: B558211

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Boc-Ser-Otbu (Boc-L-serine tert-butyl ester).
Adherence to these procedures is vital for ensuring a safe laboratory environment and proper
chemical management.

I. Hazard Identification and Safety Data

Boc-Ser-Otbu is a protected amino acid derivative commonly used in peptide synthesis.[1]
While it is a valuable reagent, it is essential to handle it with care due to its potential hazards.
The primary risks associated with this compound include irritation to the skin, eyes, and
respiratory system, and it may be harmful if swallowed.

Quantitative Data Summary:
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Property Value

CAS Number 7738-22-9

Molecular Formula C12H23NO5

Molecular Weight 261.31 g/mol
Appearance White solid/powder
Purity >95% - 297%

Storage Temperature 0°Cto 8°C

Hazard Statements H302, H315, H319, H335

Hazard Statement Definitions:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Il. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Boc-Ser-Otbu to
minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye & Face Protection

Tight-sealing safety goggles. A
face shield should be used
when there is a significant risk

of splashing.

Protects against dust particles
and potential splashes that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.qg., nitrile rubber).

Prevents skin contact, which

can cause irritation.

Skin & Body Protection

A lab coat must be worn to
protect clothing and skin.
Long-sleeved clothing and
closed-toe shoes are also

required.

Minimizes the risk of skin

contact with the chemical.

Respiratory Protection

Handle in a well-ventilated
area. For weighing or
procedures that may generate
dust, use a chemical fume
hood. If ventilation is
inadequate and dust is
present, a NIOSH-approved
N95 respirator or equivalent

should be worn.

Protects against the inhalation
of dust particles that may

cause respiratory irritation.

lll. Experimental Protocol: Safe Handling and

Disposal

This protocol outlines the necessary steps for the safe handling of Boc-Ser-Otbu from receipt

to disposal.

1. Pre-Handling and Preparation:

o Area Preparation: Ensure the work area, typically a laboratory bench or a chemical fume

hood, is clean and uncluttered.
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Equipment: Have all necessary equipment, including spatulas, weighing paper, and reaction
vessels, readily available.

PPE: Before handling the compound, put on all required personal protective equipment as
detailed in the table above.

. Handling Procedure:

Weighing: When weighing the solid, perform the task in a chemical fume hood or a ventilated
balance enclosure to minimize the inhalation of any airborne powder.

Transfer: Use a clean spatula to transfer the powder. Avoid creating dust by handling the
material gently.

Spill Management: In the event of a spill, do not panic.
o Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

o Place the spilled material and any contaminated cleaning supplies into a designated
hazardous waste container.

o Clean the spill area with an appropriate solvent as recommended by your institution's
safety data sheet or Environmental Health and Safety (EHS) office.

. Storage:
Store Boc-Ser-Otbu in a tightly sealed container in a refrigerator at 0°C to 8°C.
Ensure the storage area is dry and well-ventilated.

. Disposal Plan:

Waste Segregation: Do not mix Boc-Ser-Otbu waste with other chemical waste streams
unless explicitly permitted by your institution's EHS office.

Waste Collection: Collect waste Boc-Ser-Otbu and any materials contaminated with it (e.qg.,
weighing paper, gloves) in a designated, properly labeled hazardous waste container. The
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container should be made of a compatible material, such as high-density polyethylene
(HDPE), and have a secure lid.

e Labeling: The waste container must be clearly labeled with the full chemical name, "Boc-
Ser-Otbu" or "Boc-L-serine tert-butyl ester,” and the appropriate hazard symbols.

» Final Disposal: Do not dispose of Boc-Ser-Otbu down the drain or in regular trash. Once the
waste container is ready for disposal (typically no more than 80% full), seal it securely and
contact your institution's EHS office to arrange for pickup by a licensed chemical waste
disposal service.

IV. Workflow Diagrams

Safe Handling Workflow for Boc-Ser-Otbu
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Caption: Workflow for the safe handling and disposal of Boc-Ser-Otbu.
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Caption: PPE requirements based on the hazards of Boc-Ser-Otbu.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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